Cas no 102767-27-1 (1,2-Propanediol,3-[[4-[(2-hydroxyethyl)methylamino]-2-nitrophenyl]amino]-)

• Product name: 1,2-Propanediol,3-[[4-[(2-hydroxyethyl)methylamino]-2-nitrophenyl]amino]-
• CAS No: 102767-27-1
• MF: C₁₂H₁₉N₃O₅
• MW: 16.04246
• CID: 125229
• PubChem ID: 21832405

1,2-Propanediol,3-[[4-[(2-hydroxyethyl)methylamino]-2-nitrophenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-[[4-[(2-hydroxyethyl)methylamino]-2-nitrophenyl]amino]-
• HCBLUE10
• HC BLUE NO. 10
• HC Blue 10
• DTXSID00879793
• 102767-27-1
• SCHEMBL111249
• 3-[4-[2-hydroxyethyl(methyl)amino]-2-nitroanilino]propane-1,2-diol
• 3-((4-((2-Hydroxyethyl)(methyl)amino)-2-nitrophenyl)amino)propane-1,2-diol

• Inchi： InChI=1S/CH4/h1H4
• InChI Key： VNWKTOKETHGBQD-UHFFFAOYSA-N
• SMILES： C

Computed Properties

• Exact Mass: 16.03132
• Monoisotopic Mass: 285.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 0